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Cat. No.: B149193

Abstract

This technical guide provides a comprehensive overview of N-Cyclohexyl-N-
methylcyclohexanamine (CAS No. 7560-83-0), a tertiary amine of significant interest in
various chemical and pharmaceutical applications. This document consolidates critical data
regarding its molecular properties, synthesis methodologies, spectroscopic characterization,
and key applications, with a focus on providing actionable insights for laboratory and
development settings. The guide includes detailed experimental protocols and highlights the
compound's role as both a catalyst and a synthetic intermediate.

Core Molecular and Physical Properties

N-Cyclohexyl-N-methylcyclohexanamine, also known by synonyms such as N,N-
Dicyclohexylmethylamine and N-Methyldicyclohexylamine, is a tertiary amine featuring a
central nitrogen atom bonded to two cyclohexyl rings and one methyl group.[1][2] This structure
imparts specific physical and chemical properties that are foundational to its utility.

Molecular Formula: C13H2sN[1][2][3][4]
Molecular Weight: 195.34 g/mol [1][2][3]

The compound typically presents as a colorless to pale yellow liquid with a characteristic
amine-like odor.[1] Its high boiling point and miscibility with common organic solvents make it a
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versatile reagent in a variety of reaction conditions.[1] A summary of its key physical properties

is presented in Table 1.

Table 1: Physical and Chemical Properties of N-Cyclohexyl-N-methylcyclohexanamine

Property Value Source(s)
CAS Number 7560-83-0 [1][2][3]
Molecular Formula Ci3H2sN [1112][31[4]
Molecular Weight 195.34 g/mol [1112][3]
Appearance Colorless to pale yellow liquid [1]

Density ~0.91 g/cm3 [1]

Boiling Point ~262.7 °C at 760 mmHg [1112]

Flash Point 110.6 °C [1]
Solubility Low solubility in water; o

miscible with ethanol, ether

Refractive Index

n20/D 1.49

[1]

Molecular Structure

The spatial arrangement of the two bulky cyclohexyl groups and the methyl group around the

central nitrogen atom is key to its function, influencing its steric hindrance and basicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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